Cas no 2171948-81-3 (4-(3-amino-4-methylpiperidin-2-yl)benzoic acid)

• Product Name: 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid
• CAS No: 2171948-81-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6571017
• PubChem ID: 165484432
• Update Time: 2025-11-01

4-(3-amino-4-methylpiperidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid
• EN300-1476874
• 2171948-81-3

• Inchi： 1S/C13H18N2O2/c1-8-6-7-15-12(11(8)14)9-2-4-10(5-3-9)13(16)17/h2-5,8,11-12,15H,6-7,14H2,1H3,(H,16,17)
• InChI Key： PDLASTOLOPUGLY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C(C(C)CCN1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid

Introduction to 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid (CAS No. 2171948-81-3)

4-(3-amino-4-methylpiperidin-2-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2171948-81-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzoic acid core conjugated with a piperidine ring substituted with amino and methyl groups, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound suggests a versatile pharmacophore, making it a valuable candidate for further investigation in drug discovery and development.

The benzoic acid moiety is well-known for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and analgesic properties. When combined with the piperidine scaffold, which is commonly found in many bioactive molecules, the resulting structure may exhibit enhanced binding affinity to biological targets. Specifically, the presence of the 3-amino group on the piperidine ring and the 4-methyl group could influence the compound's solubility, metabolic stability, and interaction with enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid may interact with enzymes involved in metabolic pathways relevant to inflammation and pain modulation. For instance, preliminary virtual screening studies suggest potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound's structural features could make it a promising scaffold for developing novel therapeutics targeting neurological disorders, given the piperidine ring's prevalence in neuroactive compounds.

In vitro experiments have begun to explore the pharmacological profile of 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid. Initial assays have shown modest inhibitory activity against certain inflammatory markers, indicating a possible therapeutic window for further optimization. The 3-amino group appears to play a critical role in modulating these effects, potentially through direct interactions with amino acid residues in target proteins. Meanwhile, the 4-methyl group may contribute to steric hindrance, influencing binding affinity and selectivity.

The synthesis of this compound presents an interesting challenge due to its multi-step organic chemistry requirements. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as Buchwald-Hartwig amination for C-N bond formation and palladium-catalyzed cross-coupling reactions have been instrumental in constructing the benzoic acid-piperidine linkage efficiently. These advances not only improve yield but also enhance scalability, making it feasible for large-scale production or clinical trials.

From a regulatory perspective, 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid (CAS No. 2171948-81-3) does not fall under any restricted categories such as hazardous materials or controlled substances. This classification simplifies its handling and distribution, allowing researchers to focus more on its biological evaluation rather than compliance issues. The compound's stability under standard laboratory conditions further reduces concerns regarding storage and transportation.

The potential applications of this molecule extend beyond traditional pharmaceuticals. Its structural motifs are reminiscent of natural products that have shown efficacy in treating various conditions. For example, analogs containing piperidine rings have been explored for their antitumor properties due to their ability to disrupt microtubule formation or inhibit kinase activity. While 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid has not yet been tested in oncology models, its scaffold could serve as a foundation for designing next-generation anticancer agents.

As research continues to uncover new biological targets and mechanisms of action, compounds like 4-(3-amino-4-methylpiperidin-2-yl)benzoic acid are likely to play an increasingly important role in drug development pipelines. Collaborative efforts between medicinal chemists, biochemists, and computational scientists will be essential in translating these findings into tangible therapeutic benefits. The integration of high-throughput screening technologies with machine learning algorithms may further accelerate the identification of derivatives with improved pharmacokinetic profiles.

In conclusion,4-(3-amino-4-methylpiperidin-2-yl)benzoic acid (CAS No. 2171948-81-3) represents a promising lead compound with diverse potential applications in medicine and biotechnology. Its unique structural features offer opportunities for designing novel therapeutics targeting inflammation, pain management, neurological disorders, and possibly oncology. With ongoing research efforts aimed at optimizing its pharmacological properties,this compound holds significant promise as a building block for future drug candidates.